Cas no 1289384-95-7 (2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride)

• Product Name: 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride
• CAS No: 1289384-95-7
• MF: C₁₂H₁₆Cl₂FNO
• MW: 280.165945053101
• CID: 2167364
• Update Time: 2025-06-24

2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride
• 2-(((2-Chloro-6-fluorobenzyl)oxy)methyl)pyrrolidine hydrochloride
• 2-(2-Chloro-6-fluorobenzyloxymethyl)pyrrolidine hydrochloride
• SBB075351
• (2-chloro-6-fluorophenyl)(pyrrolidin-2-ylmethoxy)methane, chloride

• Inchi： 1S/C12H15ClFNO.ClH/c13-11-4-1-5-12(14)10(11)8-16-7-9-3-2-6-15-9;/h1,4-5,9,15H,2-3,6-8H2;1H
• InChI Key： XVRTXWHDTCUMPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1COCC1CCCN1)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 21.3

2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride

Introduction to 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS No. 1289384-95-7)

2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride, with the CAS number 1289384-95-7, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyrrolidine ring and a substituted benzyl moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The pyrrolidine ring is a five-membered cyclic amine that is widely used in the synthesis of various bioactive molecules due to its ability to enhance the lipophilicity and conformational flexibility of the parent compound. In the case of 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride, the presence of the pyrrolidine ring likely contributes to its ability to cross biological membranes, thereby enhancing its bioavailability and pharmacological activity.

The substituted benzyl moiety, specifically the 2-chloro-6-fluoro-benzyl group, adds further complexity to the molecule. The introduction of chlorine and fluorine atoms at specific positions on the benzene ring can significantly influence the compound's electronic properties and reactivity. These halogen substituents can modulate the compound's binding affinity to target receptors, making it a valuable candidate for drug discovery and development.

Recent research has highlighted the potential of 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride in various therapeutic areas. For instance, studies have explored its activity as a modulator of ion channels, particularly in the context of neurological disorders. The compound has shown promise in modulating voltage-gated sodium channels (Na_v) and transient receptor potential (TRP) channels, which are implicated in conditions such as epilepsy, neuropathic pain, and migraine.

In addition to its potential as an ion channel modulator, 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This suggests that it may have applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride has also been a focus of recent research. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens. Additionally, its low toxicity profile in preclinical models further enhances its attractiveness as a drug candidate.

The synthesis of 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride involves several well-established chemical reactions. The key steps include the formation of the pyrrolidine ring through a ring-closing metathesis reaction and the subsequent substitution with the 2-chloro-6-fluoro-benzyl group via a nucleophilic substitution reaction. These synthetic routes are scalable and can be adapted for large-scale production, making it feasible for commercialization.

In conclusion, 2-(2-Chloro-6-fluoro-benzyloxymethyl)-pyrrolidine hydrochloride (CAS No. 1289384-95-7) is a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various medical applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, positioning it as a valuable asset in the pharmaceutical industry.